Defined Catabolic Intermediate, Not a Primary Agonist
1alpha,24,25-Trihydroxyvitamin D2 is not a primary agonist like its precursor, 1,25-dihydroxyvitamin D2. Instead, it is a direct product of the catabolic enzyme CYP24A1 acting on 1,25(OH)2D2. In isolated rat kidney perfusion studies, 1,25-dihydroxyvitamin D2 was first hydroxylated at C-24 to form 1,24,25-trihydroxyvitamin D2, which was then further hydroxylated at C-28 and C-26 to form 1,24,25,28-tetrahydroxyvitamin D2 and 1,24,25,26-tetrahydroxyvitamin D2, respectively [1]. This contrasts sharply with the role of 1,25-dihydroxyvitamin D2, which is a potent VDR agonist and calcemic hormone [2].
| Evidence Dimension | Metabolic Role |
|---|---|
| Target Compound Data | Intermediate in inactivation pathway; formed from 1,25(OH)2D2 via C-24 hydroxylation [1] |
| Comparator Or Baseline | 1,25-dihydroxyvitamin D2 (active hormone) |
| Quantified Difference | Catabolic intermediate vs. active agonist |
| Conditions | Isolated perfused rat kidney model |
Why This Matters
For studies focused on vitamin D catabolism, this metabolite is essential for tracing the pathway and cannot be replaced by an active agonist.
- [1] Reddy GS, Tserng KY, Thomas BR, et al. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. doi:10.1021/bi00366a051 View Source
- [2] Wang YZ, Li H, Bruns ME, et al. Effect of 1,25,28-trihydroxyvitamin D2 and 1,24,25-trihydroxyvitamin D3 on intestinal calbindin-D9K mRNA and protein: is there a correlation with intestinal calcium transport? J Bone Miner Res. 1993;8(12):1483-1490. doi:10.1002/jbmr.5650081211 View Source
